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Compound of Interest

Compound Name: Cox-2-IN-21

Cat. No.: B15142453

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cox-2-IN-21 is a potent and selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme
critically involved in the inflammatory cascade.[1][2] COX-2 is responsible for the conversion of
arachidonic acid to prostaglandins, which are key mediators of pain, inflammation, and fever.
Due to its selectivity for COX-2 over COX-1, Cox-2-IN-21 presents a valuable tool for
investigating the specific roles of COX-2 in various physiological and pathological processes,
with potentially fewer gastrointestinal side effects compared to non-selective NSAIDs. This
document provides detailed protocols for the preparation of Cox-2-IN-21 stock solutions to
ensure accurate and reproducible experimental results.

Quantitative Data Summary

For consistent and reliable experimental outcomes, it is crucial to start with an accurately
prepared stock solution. The following table summarizes the key quantitative data for Cox-2-IN-
21.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15142453?utm_src=pdf-interest
https://www.benchchem.com/product/b15142453?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5074890/
https://www.targetmol.com/compound/cox-2-in-21
https://www.benchchem.com/product/b15142453?utm_src=pdf-body
https://www.benchchem.com/product/b15142453?utm_src=pdf-body
https://www.benchchem.com/product/b15142453?utm_src=pdf-body
https://www.benchchem.com/product/b15142453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 422.44 g/mol [3]
Molecular Formula C21H22N604 [3]

ICso for COX-2 0.039 uM [1][2114]
ICso for COX-1 12.4 uyM [1]
Recommended Solvent Dimethyl sulfoxide (DMSO) [1][2]

. Predicted to be very low
Aqueous Solubility (poorly soluble)

Appearance Solid powder [3]

Signaling Pathway of COX-2 Inhibition

Cox-2-IN-21 exerts its effect by inhibiting the enzymatic activity of COX-2. The diagram below
illustrates the signaling pathway, showing the conversion of arachidonic acid to pro-
inflammatory prostaglandins and the point of inhibition by Cox-2-IN-21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing Cox-2-
IN-21 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142453#preparing-cox-2-in-21-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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